Cas no 2167808-71-9 (3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid)

• Product Name: 3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid
• CAS No: 2167808-71-9
• MF: C₇H₃NO₃S
• MW: 181.168620347977
• CID: 6358763
• PubChem ID: 165533984
• Update Time: 2025-10-28

3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid
• EN300-1585499
• 2167808-71-9

• Inchi： 1S/C7H3NO3S/c9-3-6-8-5(4-12-6)1-2-7(10)11/h3-4H,(H,10,11)
• InChI Key： VCOZSVJOAOJCJL-UHFFFAOYSA-N
• SMILES： S1C=C(C#CC(=O)O)N=C1C=O

Computed Properties

• Exact Mass: 180.98336413g/mol
• Monoisotopic Mass: 180.98336413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid

3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid: A Comprehensive Overview

3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid, identified by the CAS registry number 2167808-71-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiazole ring with an alkyne group, making it a valuable substrate for various chemical transformations and applications. Recent advancements in synthetic methodologies have further enhanced our ability to study and utilize this compound effectively.

The molecular structure of 3-(2-formyl-1,3-thiazol-4-yl)prop-2-ynoic acid is characterized by a thiazole ring substituted with a formyl group at the 2-position and an acetylene moiety at the 4-position. This arrangement not only imparts distinctive electronic properties but also facilitates versatile reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the alkyne group further enhances the compound's potential in areas such as click chemistry and bioconjugation.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The unique electronic environment of the thiazole ring allows for interactions with biological targets, making it a promising scaffold for therapeutic agents. In this context, 3-(2-formyl-1,3-thiazol-4-yl)prop-2-yne has been explored as a potential lead compound for designing novel pharmaceuticals.

The synthesis of CAS No. 2167808719 involves a combination of classical organic synthesis techniques and modern catalytic methods. Researchers have employed various strategies, including copper-catalyzed alkyne cycloadditions and transition-metal-mediated cross-couplings, to construct the desired molecule efficiently. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

In terms of applications, 3-(2-formylthiazol4yl)propargylic acid has shown promise in materials science as well. Its ability to undergo click reactions makes it an ideal candidate for constructing functional materials such as polymers and nanoparticles. Additionally, its photochemical properties have been investigated for potential use in optoelectronic devices.

The latest research on this compound has focused on its biological activity and mechanism of action. Preclinical studies have demonstrated that it exhibits potent anti-proliferative effects against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity suggests that it could be developed into a targeted therapy for specific types of cancers.

In conclusion, CAS No. 2167808719, or 3-(2-formylthiazol4ylium propargylic acid, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, versatile reactivity, and promising biological profile make it a valuable compound for further exploration across multiple disciplines.